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Compound of Interest

Compound Name: DCC-3116

Cat. No.: B12363687

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of DCC-3116, a selective
inhibitor of ULK1/2 kinases. Adherence to these procedures is critical for maintaining a safe
research environment and ensuring regulatory compliance.

Key Chemical and Safety Data for DCC-3116

For quick reference, the following table summarizes the key quantitative data for DCC-3116.

Property Value

Molecular Weight 535.61 g/mol [1]

Formula C26H36F3N702[1][2]
Appearance Solid[1][2]

Solubility in DMSO 100 mg/mL (186.71 mM)[1]
Storage (Powder) -20°C for up to 3 years[1]
Storage (In Solvent) -80°C for up to 1 year[1]
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Experimental Protocols: Proper Disposal of DCC-
3116

The following step-by-step procedure outlines the recommended protocol for the disposal of
DCC-3116. This protocol is based on standard laboratory practices for chemical waste. It is
imperative to consult the official Safety Data Sheet (SDS) for DCC-3116 provided by the
supplier for complete and specific disposal instructions.

Personal Protective Equipment (PPE) Required:
o Standard laboratory attire (lab coat)

o Chemical safety goggles

o Chemical-resistant gloves (e.g., nitrile)
Disposal Procedure:

o Waste Identification and Segregation:

o lIdentify all waste streams containing DCC-3116. This includes pure compound, solutions,
and contaminated labware (e.g., pipette tips, tubes, vials).

o Segregate DCC-3116 waste from other chemical waste streams unless otherwise
specified by your institution's environmental health and safety (EHS) department.

o Containerization:

o Use a designated, properly labeled, and leak-proof waste container for all DCC-3116
waste.

o The container label should clearly state "Hazardous Waste" and "DCC-3116". Include the
chemical formula and any known hazards.

o \Waste Transfer:
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o Carefully transfer the DCC-3116 waste into the designated container, avoiding splashes or
generating dust.

o For solutions, use a funnel to prevent spills.

o For solid waste, handle it in a manner that minimizes airborne particles.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.
e Final Disposal:

o Arrange for the collection and disposal of the DCC-3116 waste through your institution's
EHS department or a licensed hazardous waste disposal contractor.

o Do not dispose of DCC-3116 down the drain or in regular trash.

Logical Workflow for DCC-3116 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DCC-3116.
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Caption: Logical workflow for the proper disposal of DCC-3116.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12363687?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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